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Compound of Interest

Compound Name: 3-Iodo-1H-pyrazole

Cat. No.: B494253 Get Quote

For researchers, scientists, and drug development professionals engaged in the synthesis of

novel molecular entities, 3-Iodo-1H-pyrazole is a critical building block. Its versatile reactivity,

particularly in cross-coupling reactions, makes it an invaluable starting material for the

generation of diverse compound libraries. This technical guide provides an in-depth overview of

commercial suppliers, key product specifications, and a detailed experimental protocol for a

common application of 3-Iodo-1H-pyrazole.

Supplier and Product Specifications
Sourcing high-quality starting materials is paramount for the success of any research endeavor.

The following table summarizes the offerings for 3-Iodo-1H-pyrazole from several reputable

commercial suppliers. This allows for a convenient comparison of purity, available quantities,

and catalog numbers to facilitate procurement.
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Supplier Catalog Number(s) Purity
Available
Quantities

Chem-Impex 30713 ≥ 98% (GC)[1] Inquire for details

Thermo Scientific
H36465.03,

H36465.06

97%[2], ≥96.0% (GC)

[3]
1 g, 5 g[2][3]

Oakwood Chemical 046994 Inquire for details 1 g, 5 g[4]

Sigma-Aldrich BML00254 AldrichCPR* Inquire for details

Fisher Scientific
AAH3646503,

AAH3646506
97%[5] 1 g, 5 g[5]

*Note: For the AldrichCPR product line, the buyer assumes responsibility for confirming product

identity and purity as analytical data is not collected by the supplier[6].

Key Applications in Research and Development
3-Iodo-1H-pyrazole is a versatile intermediate primarily utilized in the synthesis of more

complex molecules for various research applications, including:

Pharmaceutical Development: It serves as a crucial building block in the creation of novel

pharmaceuticals, particularly in the exploration of anti-inflammatory and anti-cancer agents.

[2] Its structure is a key component in the development of compounds targeting specific

biological pathways.

Agrochemical Chemistry: This compound is an important intermediate in the synthesis of

fungicides and herbicides, contributing to the enhancement of crop protection.[2]

Materials Science: 3-Iodo-1H-pyrazole is used in the formulation of advanced materials,

such as polymers and coatings, to improve durability and environmental resistance.[2]

Organic Synthesis: As a versatile building block, it facilitates the efficient creation of complex

molecules.[1] It is frequently employed in cross-coupling reactions like the Sonogashira and

Suzuki reactions to form new carbon-carbon bonds.
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Experimental Protocol: Sonogashira Cross-
Coupling Reaction
The Sonogashira cross-coupling reaction is a powerful method for the formation of a carbon-

carbon bond between a terminal alkyne and an aryl or vinyl halide. The following protocol is a

general guideline for the coupling of 3-Iodo-1H-pyrazole with an alkyne.

Materials:

3-Iodo-1H-pyrazole

Terminal alkyne (e.g., phenylacetylene)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Base (e.g., triethylamine (Et₃N) or diisopropylethylamine (DIPEA))

Anhydrous solvent (e.g., tetrahydrofuran (THF) or N,N-dimethylformamide (DMF))

Inert gas (Argon or Nitrogen)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen),

add 3-Iodo-1H-pyrazole (1.0 equiv.), the palladium catalyst (e.g., 5 mol%), and copper(I)

iodide (5-10 mol%).

Solvent and Base Addition: Add the anhydrous solvent (e.g., THF) and the base (e.g., Et₃N,

2.0-3.0 equiv.).
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Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv.) to the reaction mixture.

Reaction Execution: Stir the reaction mixture at room temperature or heat as necessary

(e.g., 50-80 °C). The optimal temperature will depend on the specific substrates.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (3-Iodo-1H-pyrazole) is consumed.

Work-up:

Cool the reaction mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of ammonium chloride or

water.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to yield the desired

coupled product.

Visualizing the Workflow
To better illustrate the logical flow of the experimental process, the following diagrams are

provided.
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Caption: Experimental workflow for a Sonogashira cross-coupling reaction.
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Caption: Logical relationship from starting material to drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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